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N-Dodecanoyl-NBD-ceramide

trihexoside

Cat. No.: B1163701

Get Quote

Executive Summary
N-Dodecanoyl-NBD-ceramide trihexoside (NBD-Gb3) is a semi-synthetic, fluorescent

sphingolipid analog used to probe the intracellular dynamics of Globotriaosylceramide

(Gb3/CD77).[1] Unlike simple ceramide probes used generically for Golgi staining, NBD-Gb3

specifically mimics the trafficking of the endogenous receptor for Shiga toxin and the primary

substrate accumulated in Fabry disease.

This guide provides a rigorous methodological framework for utilizing NBD-Gb3 to map

endocytic pathways, visualize lipid raft sorting, and screen pharmacological chaperones. It

moves beyond basic staining protocols to address the biophysical challenges of NBD lipid

delivery, the kinetics of retrograde transport, and the validation of lysosomal targeting.

Chemical Identity & Mechanism of Action
Molecular Architecture
The probe consists of three functional domains:
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The Headgroup (Gb3): A trisaccharide (Galα1-4Galβ1-4Glcβ1) that dictates biological

specificity, including binding to Shiga Toxin B-subunit (StxB) and recognition by

-galactosidase A.[1]

The Fluorophore (NBD): A nitrobenzoxadiazole moiety attached to the fatty acyl chain. NBD

is environmentally sensitive; its fluorescence quantum yield increases significantly in the

hydrophobic environment of membrane bilayers compared to aqueous solution.

The Lipid Anchor (C12 Ceramide): The 12-carbon fatty acid chain ensures membrane

intercalation while maintaining sufficient water solubility for BSA-mediated transfer, unlike

longer chain (C16-C24) native lipids.[1]

Intracellular Trafficking Pathways
Upon insertion into the plasma membrane, NBD-Gb3 follows two distinct, competition-driven

pathways depending on cell type and exogenous triggers (e.g., toxin binding):

Retrograde Transport: From early endosomes to the Trans-Golgi Network (TGN) and

Endoplasmic Reticulum (ER).[1] This is the "Shiga Toxin" route, often exploiting lipid rafts

(Liquid Ordered phase).

Degradative Transport: From early endosomes to late endosomes and lysosomes. This is

the relevant pathway for Fabry Disease models, where metabolic failure leads to lysosomal

accumulation.
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Figure 1: Dual trafficking pathways of NBD-Gb3. The probe sorts between retrograde transport

(green) and lysosomal degradation (red), serving as a sensor for trafficking defects.[1]

Experimental Protocol: The "Pulse-Chase-Strip"
Workflow
To accurately visualize intracellular Gb3 without interference from plasma membrane

fluorescence, a "Back-Exchange" step is mandatory.[1] This protocol relies on the high affinity

of Fatty Acid Free BSA (FAF-BSA) to extract NBD-lipids from the outer leaflet of the plasma

membrane.
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Reagents & Preparation
Stock Solution: Dissolve NBD-Gb3 in 2:1 Chloroform/Methanol or 100% DMSO to 1 mM.

Store at -20°C under Argon.

Labeling Vehicle: 5 µM NBD-Gb3 complexed with 5 µM Defatted BSA in HBSS/HEPES (pH

7.4).

Why BSA? NBD-lipids aggregate in water, quenching fluorescence. BSA acts as a carrier

to monomerize the lipid for efficient membrane insertion.

Back-Exchange Medium: 3% (w/v) Defatted BSA in HBSS (must be fatty acid free to accept

the lipid).[1]

Step-by-Step Methodology
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Phase Step Action
Mechanistic
Rationale

1. Pulse (Labeling) Cold Load

Incubate cells with 5

µM NBD-Gb3/BSA at

4°C for 30 min.

Allows probe to insert

into the outer leaflet of

the Plasma

Membrane (PM)

without endocytosis

(inhibited at 4°C).[1]

Wash
Rinse 2x with ice-cold

HBSS.[1][2]

Removes unbound

probe.

2. Chase

(Internalization)
Trafficking

Add warm culture

medium and incubate

at 37°C for 15–60 min.

[1]

Restores membrane

fluidity; triggers

endocytosis. Probe

moves to

endosomes/Golgi.

3. Stripping (Back-

Exchange)
PM Removal

Wash cells 2x with 3%

Defatted BSA at 10°C

for 10 min.

BSA extracts non-

internalized NBD-Gb3

from the PM outer

leaflet. Crucial for

signal-to-noise ratio.

4. Fixation & Imaging Preservation

Fix with 4%

Paraformaldehyde

(PFA).[1] Avoid

Methanol/Acetone.

Organic solvents

extract lipids,

destroying the signal.

PFA crosslinks

proteins, trapping

lipids in the bilayer.
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Figure 2: The Pulse-Chase-Strip experimental workflow. The back-exchange step (Red) is the

critical control point for intracellular specificity.[1]

Data Analysis & Interpretation
Quantitative Metrics
When analyzing NBD-Gb3 localization, quantitative colocalization is required.[1] Do not rely on

visual overlap alone.

Metric Description
Target Value (High
Specificity)

Pearson's Coefficient (r)

Measures linear correlation of

pixel intensities between

channels.[1]

> 0.7 (e.g., NBD-Gb3 vs.

LysoTracker)

Mander's Coefficients (M1/M2)

Fraction of NBD signal

overlapping with organelle

marker.[1]

Dependent on timepoint (e.g.,

M1 > 0.8 for Lysosomes in

Fabry cells).[1]

Fluorescence Recovery After

Photobleaching (FRAP)
Measures lipid mobility.[1]

NBD-Gb3 in rafts shows

slower diffusion than

disordered lipids.[1]

Troubleshooting Common Artifacts
Artifact: Diffuse Cytosolic Haze.

Cause: Probe hydrolysis or poor BSA complexing.

Solution: Ensure BSA is defatted.[2][3] Check stock purity (TLC) to ensure NBD has not

cleaved from the ceramide tail.[1]

Artifact: Nuclear Staining.[1]

Cause: NBD-fatty acid cleavage.[1] Free NBD-fatty acids can enter the nucleus.

Solution: Use fresh probe.[2] Reduce incubation times.
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Artifact: Rapid Photobleaching.[1]

Cause: NBD is photolabile.

Solution: Use anti-fade mounting media (non-solvent based) and minimize laser power.[1]

Applications in Drug Development[4]
Fabry Disease: Chaperone Screening
In Fabry disease, mutant

-galactosidase A (

-Gal A) misfolds and degrades, causing Gb3 accumulation.[1] Pharmacological chaperones
(e.g., Migalastat) stabilize the enzyme.

Assay: Treat Fabry fibroblasts with chaperone -> Pulse/Chase with NBD-Gb3.[1]

Readout: Restoration of lysosomal clearance. In untreated cells, NBD-Gb3 persists in

lysosomes (punctate structures).[1] In responders, fluorescence decreases or redistributes to

the PM.

Toxin Entry Inhibitors
Shiga toxin exploits Gb3 for retrograde transport to the ribosome.

Assay: Pre-incubate cells with small molecule inhibitors -> Add NBD-Gb3.[1]

Readout: Blockade of Golgi localization. If the inhibitor works, NBD-Gb3 remains trapped in

endosomes or at the PM.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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